4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-[(3-methylphenyl)methyl]-1,2,4-triazol-3-yl]benzenesulfonamide
• InChI: InChI=1S/C16H15FN4O2S/c1-12-3-2-4-13(9-12)10-21-11-18-16(19-21)20-24(22,23)15-7-5-14(17)6-8-15/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: NKEWHWUTPUPPCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN4O2S
• Molecular Weight: 346.4 g/mol

Description

4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide, also known as FMTS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMTS is a member of the sulfonamide family of compounds, which have been widely used in the pharmaceutical industry due to their antibacterial, antifungal, and anticancer properties.

Mechanism of Action

The precise mechanism of action of 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is not fully understood, but studies have suggested that it may act through multiple pathways. In cancer cells, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death. In bacteria and fungi, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may act by disrupting the integrity of the cell membrane or inhibiting key metabolic pathways.
Biochemical and physiological effects:
4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been shown to have a range of biochemical and physiological effects, depending on the specific application and dosage used. In cancer cells, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In bacteria and fungi, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been shown to inhibit cell growth and division. The specific effects of 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide on different cell types and organisms are still being studied.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has several advantages for use in lab experiments, including its relatively simple synthesis method, its potential broad-spectrum activity against cancer cells, bacteria, and fungi, and its low toxicity in vitro. However, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide also has some limitations, including its limited solubility in water and its potential for off-target effects on non-cancerous cells or beneficial microorganisms.

Future Directions

There are several potential future directions for research on 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide. One area of interest is the development of more efficient synthesis methods for 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide and related compounds. Another area of interest is the exploration of 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide as a potential treatment for other diseases, such as viral infections or autoimmune disorders. Additionally, more research is needed to fully understand the mechanism of action of 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide and its potential long-term effects on human health and the environment.

Scientific Research Applications

4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has shown promise as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. 4-fluoro-N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has also been studied for its potential use as an antibacterial and antifungal agent, with promising results in preclinical studies.